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Compound of Interest

Compound Name: ethyl beta-D-glucopyranoside

Cat. No.: B7909758

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of
ethyl B-D-glucopyranoside. The information is compiled from various scientific databases and
literature, presenting quantitative data in structured tables, outlining experimental
methodologies, and providing visual diagrams to illustrate key concepts and workflows.

Chemical Identity and Structure

Ethyl 3-D-glucopyranoside is an O-glycosyl compound, specifically a glycoside where an ethyl
group is linked to a glucose molecule via a 3-glycosidic bond.[1][2] It is found naturally in
various plants and foods, such as sea buckthorn, and has been studied for its sensory
properties, particularly bitterness.[3][4]

IUPAC Name: (2R,3R,4S,5S,6R)-2-ethoxy-6-(hydroxymethyl)oxane-3,4,5-triol[5]

CAS Number: 3198-49-0[5][6][7]

Molecular Formula: CsH160s[5][6]

Molecular Weight: 208.21 g/mol [5][6][8]

Synonyms: Ethyl glucoside, B-D-Glucopyranoside, ethyl[5][9]
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Below is a 2D structural representation of the molecule.
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Caption: 2D structure of Ethyl 3-D-glucopyranoside.

Quantitative Physicochemical Data

The following tables summarize the key quantitative properties of ethyl B-D-glucopyranoside.

Table 1: General and Physical Properties

Property Value Source(s)
] o White to off-white
Physical Description . [51[7]
powder/solid.
Melting Point 73 °C (Solvent: acetone) 98 - 101 2]
elting Poin
g 100 °C
N _ 395.1 °C (Actual) 395.1 + 42.0
Boiling Point ) [6][10] [7]
°C (Predicted)
Density 1.4 g/cm3 [6][10]

| Flash Point | 192.7 °C |[6][10] |
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Table 2: Solubility and Partitioning Coefficients

Property Value Source(s)

Soluble in Chloroform,
Qualitative Solubility Dichloromethane, Ethyl [71[9]
Acetate, DMSO, Acetone.

Water Solubility 590 g/L (Predicted) [1][2]
-1.9 (Predicted) -1.8

logP (Octanol-Water) ) [1][2] [8]
(Predicted)

| pKa (Strongest Acidic) | 12.21 (Predicted) 12.96 + 0.70 (Predicted) |[1][2] [7] |

Table 3: Optical Properties

Property Value Source(s)

| Optical Rotation [0]20/D | -36.7° (c=H20) |[1] |

Stability and Storage

For long-term stability, ethyl B-D-glucopyranoside should be stored under controlled conditions.
o Storage Temperature: Recommended storage is between 2°C and 8°C.[6][7][10]

o Atmosphere: Store under an inert gas such as Nitrogen or Argon to prevent degradation.[6]

[7]

» Stock Solutions: Once prepared, solutions should be aliquoted to avoid repeated freeze-thaw
cycles. Recommended storage for stock solutions is -80°C for up to 6 months or -20°C for up
to 1 month, protected from light.[11]

Experimental Protocols & Methodologies

The characterization of ethyl B-D-glucopyranoside involves its synthesis followed by the
determination of its physicochemical properties using standard laboratory techniques.
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An established method for producing ethyl 3-D-glucopyranoside is through enzymatic

synthesis.[12] This "green chemistry" approach offers high regioselectivity.

e Reaction: The synthesis involves the reaction of D-glucose with ethanol, catalyzed by a 3-

glucosidase enzyme (EC 3.2.1.21).[12] This is a reverse hydrolysis reaction where the

enzyme favors the formation of the glycosidic bond in a low-water environment.

o Optimization: Reaction parameters such as solvent, buffer pH, temperature, substrate molar

ratio, and enzyme dosage are optimized to maximize the yield.[12]

 Purification: After the synthesis, the product is separated from unreacted glucose and other

byproducts. A common method is chromatography using cation exchange resins.[12][13]

The general workflow for synthesis and characterization is illustrated below.
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Caption: General workflow for the synthesis and analysis of Ethyl 3-D-glucopyranoside.

The melting point is a critical indicator of purity. It is determined by heating a small sample of
the solid material and observing the temperature range over which it transitions to a liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The reported
values for ethyl 3-D-glucopyranoside vary, potentially due to different polymorphic forms or
measurement conditions (e.g., solvent of crystallization).[5][7]

Optical activity is the rotation of the plane of plane-polarized light by a chiral substance and is
measured using a polarimeter.[14][15]

A solution of the compound with a known concentration (c) is prepared in a suitable solvent
(e.g., water).

e This solution is placed in a sample tube of a known path length ().

e Monochromatic, plane-polarized light (typically from a sodium D-line at 589 nm) is passed
through the sample.[15]

e The instrument measures the angle (a) by which the plane of light is rotated.

» The specific rotation [a] is an intensive property calculated from the observed rotation. The
negative sign for ethyl 3-D-glucopyranoside (-36.7°) indicates it is levorotatory, meaning it
rotates plane-polarized light counterclockwise.[1][14]

The relationship between these properties and the physical state of the substance is visualized
below.
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Caption: State transitions of Ethyl B-D-glucopyranoside at different temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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